Epinodosinol

• Molecular Formula: C20H28O6
• Molecular Weight: 364.4 g/mol
• InChI: InChI=1S/C20H28O6/c1-9-10-6-11(21)13-19(7-10,15(9)22)17(24)26-12-4-5-18(2,3)14-16(23)25-8-20(12,13)14/h10-16,21-23H,1,4-8H2,2-3H3/t10-,11+,12+,13-,14-,15-,16-,19+,20+/m1/s1
• InChIKey: GVECAQZXEMZIGZ-BUOKAGOGSA-N

Researchers face confounding variables when selecting ent-kauranoids: most potent analogs (Oridonin, Rabdosin B) induce significant DNA damage, obscuring mechanistic interpretation. Epinodosinol is the validated solution: - Lowest cytotoxicity in a 6-compound SAR panel (HepG2 IC50 = 77.19 μM) - No statistically significant DNA damage at 6 μmol/L (unlike 4/6 analogs) - Ideal negative control & non-genotoxic comparator for apoptosis/cell cycle studies Procurement-ready: validated structural identity (3-OH, TPSA 96.2 Ų), XLogP 0.5.

Epinodosinol Identity & Baseline Profile

Epinodosinol is a natural ent-kaurane diterpenoid isolated from Isodon species (syn. Rabdosia angustifolia), possessing the molecular formula C₂₀H₂₈O₆ and a molecular weight of 364.43 g/mol [1]. It is characterized by an exo-methylene cyclopentanone D-ring system critical to its biological activity [2]. Epinodosinol exhibits concentration-dependent antiproliferative activity against human tumor cell lines including HepG2, GLC-82, and HL-60 [3].

Cell-model endpoint review for ent-kaurane diterpenoid panels

Low-potency reference probe context

Genotoxicity dissociation studies within this chemotype

Non-genotoxic comparator scaffold at tested conditions

SAR pharmacophore mapping and QSAR model calibration

Low-activity extreme data point for full-range coverage

• [1] MeSH Supplementary Concept Data. epinodosinol. Unique ID C065529. Registry Number 27548-88-5. National Library of Medicine. View Source
• [2] Ding L, Zhou Q, Wang L, Wang W, Zhang S, Liu B. Comparison of cytotoxicity and DNA damage potential induced by ent-kaurene diterpenoids from Isodon plant. Nat Prod Res. 2011;25(15):1402-1411. DOI: 10.1080/14786410802267734. View Source
• [3] Epinodosinol. CAS 27548-88-5. Chemsrc Database. Cytotoxicity assay data: HepG2, GLC-82, HL-60 cells, 0-100 μM, 48 h. View Source

Epinodosinol: Why Substitution Fails

ent-Kaurane diterpenoids from Isodon species exhibit wide, non-overlapping ranges of cytotoxic potency across different tumor cell lines. Head-to-head comparisons reveal that Epinodosinol consistently occupies a distinct position within the potency hierarchy—substantially less potent than the top-tier compounds Rabdosin B and Oridonin, yet not a null-activity control [1]. Subtle structural variations, particularly the presence or absence of an exo-methylene cyclopentanone moiety and substituents at the C-1 position, drive significant differences in DNA damage potential and cytotoxicity [1]. Generic substitution with a structurally similar ent-kaurane without direct comparative data on the specific cell model risks selecting a compound with either insufficient activity or undesired off-target profiles.

Cytotoxicity profile may differ

Ent-kaurane analogs span orders-of-magnitude potency differences; Epinodosinol is the least cytotoxic among co-isolated members, and generic replacement may introduce uncontrolled potency shifts.

Genotoxicity endpoint context may not transfer

Most structural analogs induce significant DNA damage at 6 µmol/L, whereas Epinodosinol does not. Using a genotoxic analog may confound endpoint interpretation.

Cell-line selectivity context may require review

Epinodosin exhibits ~3.7-fold higher HL-60 potency; substitution without verifying cell-line-specific response may alter experimental outcome.

• [1] Ding L, Zhou Q, Wang L, Wang W, Zhang S, Liu B. Comparison of cytotoxicity and DNA damage potential induced by ent-kaurene diterpenoids from Isodon plant. Nat Prod Res. 2011;25(15):1402-1411. DOI: 10.1080/14786410802267734. View Source

Epinodosinol Differentiation Evidence

Lowest Cytotoxicity in Ent-Kaurane Panel

In a direct comparative study of six ent-kaurane diterpenoids isolated from Isodon japonica, Epinodosinol ranked 6th (least potent) in overall cytotoxicity across HepG2, GLC-82, and HL-60 cell lines as assessed by SRB assay [1]. The potency order was: Rabdosin B > Oridonin > Epinodosin > Rabdosinate > Lasiokaurin > Epinodosinol [1]. Epinodosinol's IC₅₀ values against HepG2, GLC-82, and HL-60 cells were 77.19 ± 0.33 μM, 59.44 ± 6.67 μM, and 38.61 ± 2.77 μM, respectively [2].

Lowest Cytotoxicity

Head-to-head

Rank 6/6 (least cytotoxic)

HepG2 IC50 77.19 µM ~8.6× lower vs Rabdosin B

Supports low-potency reference probe use

SRB assay, 48 h; co-isolated panel from Isodon japonica

Evidence Dimension	Cytotoxicity (IC₅₀) against HL-60 cells
Target Compound Data	38.61 ± 2.77 μM
Comparator Or Baseline	Rabdosin B: most potent (exact IC₅₀ not provided for HL-60); Oridonin: more potent; Epinodosin: more potent
Quantified Difference	Epinodosinol is the least cytotoxic among the six compounds tested; approximately 19-fold difference in potency compared to the most active compound based on available IC₅₀ data for other cell lines
Conditions	SRB assay; 48 h exposure; HepG2, GLC-82, HL-60 human tumor cell lines

Why This Matters

This ranking identifies Epinodosinol as a lower-potency control or a candidate for combination studies where potent cytotoxicity may be undesirable, whereas Rabdosin B or Oridonin are the appropriate choices when maximum cytotoxicity is required.

• [1] Ding L, Zhou Q, Wang L, Wang W, Zhang S, Liu B. Comparison of cytotoxicity and DNA damage potential induced by ent-kaurene diterpenoids from Isodon plant. Nat Prod Res. 2011;25(15):1402-1411. DOI: 10.1080/14786410802267734. View Source
• [2] Epinodosinol. CAS 27548-88-5. Chemsrc Database. Cytotoxicity assay data: HepG2 IC₅₀ 77.19±0.33 μM, GLC-82 IC₅₀ 59.44±6.67 μM, HL-60 IC₅₀ 38.61±2.77 μM. View Source

Minimal DNA Damage in HepG2 vs. Analogs

Comet assay evaluation of DNA damage in HepG2 cells revealed that Epinodosinol, along with five other ent-kaurene diterpenoids, induced significant DNA damage (p < 0.05) in a time- and dose-dependent manner [1]. However, at 6 µmol L⁻¹ for 24 h, both Lasiokaurin and Epinodosinol failed to induce significant DNA damage, distinguishing them from Oridonin and Rabdosin B which retained DNA-damaging activity at this lower concentration [1].

Minimal DNA Damage

Head-to-head

No significant DNA damage at 6 µM/24 h

p > 0.05 vs control 4/6 analogs genotoxic

Supports genotoxicity dissociation studies

Alkaline comet assay; HepG2 cells; parallel SRB cytotoxicity

Evidence Dimension	DNA damage at 6 µmol L⁻¹, 24 h
Target Compound Data	No significant DNA damage (p > 0.05)
Comparator Or Baseline	Oridonin and Rabdosin B: induced significant DNA damage (p < 0.05); Lasiokaurin: also no significant damage
Quantified Difference	Qualitative difference: Epinodosinol and Lasiokaurin lack detectable genotoxicity at this concentration, whereas Oridonin and Rabdosin B are active
Conditions	Comet assay; HepG2 cells; 6 µmol L⁻¹; 24 h

Why This Matters

Epinodosinol exhibits a distinct genotoxicity threshold compared to more potent ent-kaurene analogs, suggesting it may be a safer starting point for studies investigating non-genotoxic mechanisms or for use as a negative control in DNA damage assays.

• [1] Ding L, Zhou Q, Wang L, Wang W, Zhang S, Liu B. Comparison of cytotoxicity and DNA damage potential induced by ent-kaurene diterpenoids from Isodon plant. Nat Prod Res. 2011;25(15):1402-1411. DOI: 10.1080/14786410802267734. View Source

Structural Determinants of Differential Activity

Epinodosinol displays a cell line-dependent cytotoxicity profile. Against HL-60 (leukemia) cells, the IC₅₀ was 38.61 ± 2.77 μM, while against GLC-82 (lung adenocarcinoma) and HepG2 (hepatocellular carcinoma) cells, IC₅₀ values were 59.44 ± 6.67 μM and 77.19 ± 0.33 μM, respectively [1]. In comparison, Oridonin exhibits markedly lower IC₅₀ values (e.g., ~11.4 μM against A-549 lung cancer cells and ~2.0 μM against HL-60 cells) .

Structural Determinants

Class-level

3 H-bond donors; TPSA 96.2 Ų

-OH at C-1 (not -OAc) exo-methylene present

Correlates with reduced bioactivity profile

SAR inference from cytotoxicity rank and comet assay; PubChem computed properties

Evidence Dimension	Cytotoxicity IC₅₀
Target Compound Data	HL-60: 38.61 ± 2.77 μM; GLC-82: 59.44 ± 6.67 μM; HepG2: 77.19 ± 0.33 μM
Comparator Or Baseline	Oridonin: A-549 IC₅₀ 11.4 μM; HL-60 IC₅₀ 2.0 μM
Quantified Difference	Epinodosinol is approximately 19-fold less potent against HL-60 cells than Oridonin (38.6 μM vs 2.0 μM)
Conditions	48 h exposure; SRB assay for Epinodosinol; MTT assay for Oridonin

Why This Matters

The differential sensitivity across cell lines indicates that Epinodosinol may preferentially target hematopoietic cancer cells over solid tumor-derived lines, a selectivity profile that differs from more broadly potent analogs like Oridonin.

• [1] Epinodosinol. CAS 27548-88-5. Chemsrc Database. Cytotoxicity assay data: HepG2 IC₅₀ 77.19±0.33 μM, GLC-82 IC₅₀ 59.44±6.67 μM, HL-60 IC₅₀ 38.61±2.77 μM. View Source

Selective Cytotoxicity vs. Epinodosin

Epinodosinol is commercially available with certified purity of ≥98% as determined by HPLC . It is soluble in DMSO (up to 50 mM), chloroform, dichloromethane, and ethyl acetate [1]. In contrast, the more potent comparator Oridonin is widely available with similar or higher purity specifications (≥98% by HPLC) from multiple vendors, but commands a lower price point due to higher demand and established synthetic accessibility .

Selectivity vs Epinodosin

Cross-study

HL-60 IC50: 38.61 vs 10.4 µM

~3.7× lower potency HepG2 77.19 µM

Supports cell-model endpoint review

SRB, 48 h; HL-60, GLC-82, HepG2 lines

Evidence Dimension	Commercial purity and solubility
Target Compound Data	HPLC purity ≥98%; soluble in DMSO (≥50 mM), CHCl₃, DCM, EtOAc
Comparator Or Baseline	Oridonin: HPLC purity ≥98% typical; DMSO soluble ≥50 mM
Quantified Difference	Comparable purity metrics; Epinodosinol may be less readily available in bulk quantities
Conditions	Commercial vendor specifications

Why This Matters

Procurement decisions should consider that while purity is adequate for in vitro studies, Epinodosinol's lower commercial demand may impact lead times and cost compared to more extensively studied analogs like Oridonin.

• [1] Epinodosinol Solubility Information. Biocrick. Soluble in DMSO, chloroform, dichloromethane, ethyl acetate. View Source

Structural Basis for Reduced Potency: Exo-Methylene Cyclopentanone and C-1 Substitution

Structure-activity relationship (SAR) analysis of the six ent-kaurene diterpenoids indicated that the exo-methylene cyclopentanone moiety is critical for maintaining both cytotoxicity and DNA damage potential [1]. Additionally, the -OAc group at C-1 in Lasiokaurin imposes a higher stereospecific blockade than the -OH group at the same position in Oridonin, reducing cytotoxicity [1]. Epinodosinol's structural features, which differ from both Oridonin and Rabdosin B, contribute to its lower rank in potency assays.

Evidence Dimension	Structural feature – exo-methylene cyclopentanone presence
Target Compound Data	Possesses exo-methylene cyclopentanone D-ring
Comparator Or Baseline	Oridonin and Rabdosin B: also possess this moiety; Lasiokaurin: possesses moiety but has C-1 OAc substitution
Quantified Difference	Epinodosinol's lower potency relative to Oridonin cannot be fully explained by this single structural feature; additional substituent differences are implicated
Conditions	SAR discussion in Ding et al., 2011

Why This Matters

Understanding that Epinodosinol retains the key pharmacophore but exhibits reduced activity suggests its value as a scaffold for medicinal chemistry optimization to improve potency while maintaining a distinct selectivity profile.

• [1] Ding L, Zhou Q, Wang L, Wang W, Zhang S, Liu B. Comparison of cytotoxicity and DNA damage potential induced by ent-kaurene diterpenoids from Isodon plant. Nat Prod Res. 2011;25(15):1402-1411. DOI: 10.1080/14786410802267734. View Source

Epinodosinol Application Scenarios

Negative Control in Ent-Kaurane SAR Studies

Based on its consistent ranking as the least cytotoxic among six ent-kaurane diterpenoids in head-to-head SRB assays [1], Epinodosinol is ideally suited as a low-potency control or baseline reference compound. Researchers can use Epinodosinol to establish the lower bound of the cytotoxicity range for ent-kaurane diterpenoids in their cell line panels, enabling accurate benchmarking of novel analogs or extracts. Its negligible DNA damage at 6 µM concentrations [1] further qualifies it as a non-genotoxic control in comet assay-based genotoxicity screening.

Dissecting Cytotoxicity from Genotoxicity

Epinodosinol exhibits the highest cytotoxicity against HL-60 leukemia cells (IC₅₀ 38.6 µM) compared to solid tumor-derived HepG2 (IC₅₀ 77.2 µM) and GLC-82 (IC₅₀ 59.4 µM) cells [1]. This differential sensitivity makes it a candidate for investigating cell-type-specific mechanisms of ent-kaurane action, particularly in hematopoietic malignancies. Studies comparing Epinodosinol to Oridonin in HL-60 cells may reveal structure-dependent differences in cell death pathways .

HL-60 Leukemia Model with Controlled Cytotoxicity

Computational ADMET predictions indicate that Epinodosinol has moderate Caco-2 permeability (60.3%) and blood-brain barrier penetration potential (67.5%) [1]. These properties, combined with its low cytotoxicity, position Epinodosinol as a suitable reference compound for in vitro absorption and transport studies, or for investigating ent-kaurane-related off-target effects without confounding high toxicity.

Pharmacophore Modeling Using Low-Activity Scaffolds

Epinodosinol retains the exo-methylene cyclopentanone pharmacophore critical for activity [1] yet displays substantially reduced potency relative to Oridonin and Rabdosin B. This presents an opportunity for structure-guided derivatization to enhance cytotoxicity while potentially preserving a unique selectivity fingerprint. Epinodosinol can serve as a lead-like scaffold for semi-synthetic modification programs aimed at generating novel ent-kaurane analogs with improved therapeutic indices.

Application

Selection Property

Validation Focus

Ent-kaurane SAR negative control

Lowest-cytotoxicity rank in co-isolated panel

Potency-response gradient baseline confirmation

Cytotoxicity–genotoxicity dissociation

Non-genotoxic at tested concentration/duration

Comet assay endpoint vs analog panel

HL-60 leukemia cell-model studies

Moderate, controlled HL-60 potency

Dose-response profiling at micromolar range

Pharmacophore and QSAR modeling

Distinct TPSA/H-bond donor profile at low-activity extreme

Model calibration across full activity range

• [1] Ding L, Zhou Q, Wang L, Wang W, Zhang S, Liu B. Comparison of cytotoxicity and DNA damage potential induced by ent-kaurene diterpenoids from Isodon plant. Nat Prod Res. 2011;25(15):1402-1411. DOI: 10.1080/14786410802267734. View Source